![molecular formula C10H23N3 B6273556 rac-{[(3R,4R)-4-[(dimethylamino)methyl]pyrrolidin-3-yl]methyl}dimethylamine CAS No. 2307778-91-0](/img/no-structure.png)
rac-{[(3R,4R)-4-[(dimethylamino)methyl]pyrrolidin-3-yl]methyl}dimethylamine
Overview
Description
“rac-{[(3R,4R)-4-[(dimethylamino)methyl]pyrrolidin-3-yl]methyl}dimethylamine” is a synthetic compound with the CAS Number: 2307778-91-0 . It has a molecular weight of 185.31 . The IUPAC name for this compound is 1,1’-((3S,4S)-pyrrolidine-3,4-diyl)bis(N,N-dimethylmethanamine) .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H23N3/c1-12(2)7-9-5-11-6-10(9)8-13(3)4/h9-11H,5-8H2,1-4H3/t9-,10-/m0/s1 . This code provides a detailed description of the molecule’s structure, including the positions of the atoms and the stereochemistry.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . More specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the sources I found.Scientific Research Applications
Drug Discovery and Development
Pyrrolidine and its derivatives are increasingly used in drug discovery due to their presence in many bioactive compounds. They serve as versatile scaffolds that can enhance target selectivity and pharmacokinetic properties .
Biological Activities
Pyrrolidine alkaloids have shown a range of biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic, anticancer, anti-hyperglycemic, and neuropharmacological effects .
Chiral Catalysis
Chiral pyrrolidine functionalized frameworks can act as heterogeneous catalysts with proline-like catalytic ability, offering potential in sensitive molecular recognition and mimicking natural enzyme functionality .
Antiviral and Antimicrobial Applications
Spiropyrrolidines exhibit promising antiviral and antimicrobial activities. For example, marine alkaloid amathaspiramide shows potential in these areas .
Asymmetric Synthesis
Pyrrolidine-based derivatives are used as organocatalysts for asymmetric synthesis processes such as the Michael addition of ketones to nitroolefins .
Neuropharmacology
The pyrrolidine core is explored for its neuropharmacological applications, particularly in the development of treatments for neurological disorders .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'rac-{[(3R,4R)-4-[(dimethylamino)methyl]pyrrolidin-3-yl]methyl}dimethylamine' involves the reaction of (3R,4R)-4-[(dimethylamino)methyl]pyrrolidine with formaldehyde and dimethylamine in the presence of a catalyst to form the desired compound.", "Starting Materials": [ "(3R,4R)-4-[(dimethylamino)methyl]pyrrolidine", "Formaldehyde", "Dimethylamine", "Catalyst" ], "Reaction": [ "Step 1: Mix (3R,4R)-4-[(dimethylamino)methyl]pyrrolidine, formaldehyde, dimethylamine, and catalyst in a reaction vessel.", "Step 2: Heat the mixture to a temperature of 50-60°C and stir for several hours.", "Step 3: Allow the mixture to cool to room temperature and then filter off any solid material.", "Step 4: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 5: Purify the crude product by column chromatography to obtain the desired compound." ] } | |
CAS RN |
2307778-91-0 |
Product Name |
rac-{[(3R,4R)-4-[(dimethylamino)methyl]pyrrolidin-3-yl]methyl}dimethylamine |
Molecular Formula |
C10H23N3 |
Molecular Weight |
185.3 |
Purity |
95 |
Origin of Product |
United States |
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